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Compound of Interest

Compound Name: titanium(IV) nitrate

Cat. No.: B1173588 Get Quote

An in-depth technical guide to the physical properties of crystalline titanium(IV) nitrate,

prepared for researchers, scientists, and drug development professionals.

Introduction
Titanium(IV) nitrate, with the chemical formula Ti(NO₃)₄, is a colorless, volatile, and

diamagnetic solid.[1][2][3] It is an unusual example of a binary transition metal nitrate that

sublimes readily.[1][2][3] As an anhydrous material, it is highly reactive and hygroscopic,

converting to ill-defined hydrates upon exposure to moisture.[1] Its high reactivity extends to

hydrocarbons, and it thermally decomposes to form titanium dioxide.[1][4] This guide provides

a comprehensive overview of the core physical and structural properties of crystalline

titanium(IV) nitrate, detailed experimental protocols for its synthesis and characterization, and

graphical representations of its chemical behavior.

Physicochemical and Structural Properties
The fundamental physical and structural characteristics of crystalline Ti(NO₃)₄ are summarized

in the tables below. Data is presented for the compound in its standard state (at 25 °C, 100

kPa) unless otherwise noted.[1][2][4]

Table 1: General Physical Properties
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Property Value

Chemical Formula Ti(NO₃)₄

Molar Mass 295.8866 g/mol [1][2]

Appearance White, volatile solid[1][4]

Density 2.192 g/cm³[1][2]

Melting Point 58 °C (331 K)[1][2]

Boiling Point Decomposes upon heating[1][2][4]

Solubility
Soluble in nonpolar solvents (e.g., CCl₄, SiCl₄).

[1] Reacts with water.[1][2]

Table 2: Crystallographic Data
The crystal structure of titanium(IV) nitrate was determined through single-crystal X-ray

diffraction. The molecule features a central titanium atom coordinated by four bidentate nitrate

ligands, resulting in a coordination number of 8.[1][5] The overall molecular geometry is

described as a flattened tetrahedron with D₂d symmetry.[1][5][6]

Parameter Value

Crystal System Monoclinic[1][5][6]

Space Group P2₁/c[1][5][6]

Lattice Constants a = 7.80 Å[1][5][6]

b = 13.57 Å[1][5][6]

c = 10.34 Å[1][5][6]

β = 125.0°[1][5][6]

Unit Cell Volume (V) 896.52 Å³[1]

Formula Units (Z) 4[1][5][6]
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Table 3: Spectroscopic and Bond Data
Parameter Value

Infrared Absorption
Strong absorption at 1635 cm⁻¹, assigned to a

N-O stretching vibrational mode.[1][5]

N-O Bond Distances 1.292 Å (coordinated to Ti)[5][6]

1.185 Å (non-coordinated/terminal)[5][6]

Experimental Protocols
Synthesis of Crystalline Titanium(IV) Nitrate
The primary method for synthesizing anhydrous titanium(IV) nitrate is through the nitration of

titanium(IV) chloride (TiCl₄) using a powerful nitrating agent like dinitrogen pentoxide (N₂O₅).[1]

[4]

Methodology:

Reactant Preparation: Anhydrous titanium(IV) chloride (TiCl₄) and dinitrogen pentoxide

(N₂O₅) are used as the primary reactants. All manipulations must be carried out under strictly

anhydrous conditions, typically using a dry nitrogen atmosphere in a glovebox or Schlenk

line, as both the reactant TiCl₄ and the product are highly sensitive to moisture.

Reaction: TiCl₄ is reacted with a stoichiometric excess of N₂O₅. The reaction proceeds

according to the following equation:

TiCl₄ + 4 N₂O₅ → Ti(NO₃)₄ + 4 ClNO₂

Product Isolation: The product, Ti(NO₃)₄, is a volatile solid and can be isolated and purified

by sublimation under vacuum. This step also helps to remove the volatile byproduct, nitryl

chloride (ClNO₂).

Storage: The resulting white crystalline solid must be stored in a sealed container under an

inert atmosphere to prevent decomposition and hydration.

Characterization by Single-Crystal X-ray Diffraction
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The definitive structural elucidation of Ti(NO₃)₄ was performed by Garner and Wallwork (1966)

using single-crystal X-ray diffraction.

Methodology:

Crystal Mounting: A suitable single crystal of Ti(NO₃)₄ is selected and mounted on a

goniometer head. Due to the compound's sensitivity to air and moisture, the crystal must be

handled under an inert atmosphere and coated in a protective, non-reactive oil (e.g.,

Paratone-N) before being flash-cooled in a stream of cold nitrogen gas.

Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable

X-ray source (e.g., Mo Kα radiation). A series of diffraction patterns are collected as the

crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The structure is then solved using direct methods

or Patterson methods, followed by refinement using full-matrix least-squares on F². This

refinement process optimizes the atomic positions and thermal parameters to achieve the

best fit between the calculated and observed diffraction patterns. The final refined structure

provides precise bond lengths, bond angles, and overall molecular geometry as reported in

Table 2.

Visualizations
The following diagrams illustrate key workflows and chemical relationships for titanium(IV)
nitrate.
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Caption: Experimental workflow for the synthesis and characterization of Ti(NO₃)₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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